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Introduction
Physcion, also known as parietin, is a naturally occurring anthraquinone that has garnered

significant attention for its diverse pharmacological activities, including anti-inflammatory,

hepatoprotective, antifungal, and anticancer properties. It is commercially approved as an

herbal fungicide for controlling powdery mildew on plants. This technical guide provides an in-

depth overview of the natural sources of physcion and the intricate biosynthetic pathways

responsible for its production in various organisms.

Natural Sources of Physcion
Physcion is a secondary metabolite found across different biological kingdoms, including

plants, fungi, and lichens. Its presence is particularly notable in the following species:

Plants: Physcion is a characteristic component of the traditional herb rhubarb, found in the

roots and rhizomes of various Rheum species such as Rheum palmatum (Chinese Rhubarb)

and Rheum tanguticum.[1][2][3] It is also found in other plant families, including

Rhamnaceae (Rhamnus species), Fabaceae, and Polygonaceae.

Fungi: A significant number of fungal species are known to produce physcion. These include

terrestrial and marine-derived fungi such as Aspergillus chevalieri, Aspergillus terreus,
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Aspergillus nidulans, and Microsporum sp.[4][5][6] The mushroom genus Cortinarius also

produces physcion.[5]

Lichens: Certain lichen species are also sources of this anthraquinone.

While widely distributed, the concentration of physcion in natural sources, particularly plants,

can be quite low, which presents challenges for large-scale extraction.[5]

Quantitative Yields of Physcion
The yield of physcion varies dramatically depending on the source and the production method

(natural extraction vs. microbial fermentation). Engineered microbial systems have shown

significant promise for high-titer production, far exceeding what is typically achievable from

plant extraction.

Source Organism Production Method Reported Yield Reference

Rheum palmatum

(Rhubarb)
Plant Extraction

0.01–0.2% of root dry

weight
[5]

Senna occidentalis

(Aerial parts)

Ultrasound-Assisted

Extraction

~2.43% w/w of dried

extract
[7][8]

Aspergillus nidulans

(Engineered)

Shake-Flask

Fermentation
64.6 mg/L [6][9][10]

Aspergillus chevalieri

(Engineered)

Shake-Flask

Fermentation
152.81 mg/L [4]

Aspergillus terreus

(Engineered)

Fed-Batch

Fermentation
6.3 g/L [5]

Biosynthesis Pathways of Physcion
Physcion is a polyketide, a class of secondary metabolites synthesized through the repeated

condensation of acetyl-CoA and malonyl-CoA units, in a process analogous to fatty acid

synthesis.[9] The biosynthesis has been primarily elucidated in fungi and involves a multi-step

enzymatic cascade.
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The core pathway proceeds as follows:

Polyketide Chain Assembly: The synthesis is initiated by a nonreducing iterative Type I

polyketide synthase (NR-iPKS). This enzyme catalyzes the stepwise condensation of one

acetyl-CoA starter unit with seven malonyl-CoA extender units to form a linear octaketide

chain.

Cyclization and Aromatization: The highly reactive polyketide chain undergoes a series of

cyclization and aromatization reactions to form the core anthraquinone scaffold. This process

is often facilitated by a physically discrete metallo-β-lactamase-type thioesterase (MβL-TE).

Formation of Emodin: Through spontaneous reactions and the action of decarboxylase

enzymes, the cyclized intermediate is converted to emodin, a key precursor to physcion.[9]

O-Methylation: The final and defining step is the regiospecific methylation of the C6-hydroxyl

group of emodin. This reaction is catalyzed by a S-adenosyl-L-methionine (SAM)-dependent

O-methyltransferase (OMT). Several OMTs capable of this conversion have been identified,

including AcOMT and PhyL.[4][6] This step differentiates physcion from its regioisomer,

questin (8-O-methylemodin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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